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Introduction
1-Hydroxybenzotriazole hydrate (HOBt hydrate) is a crucial additive in modern organic

synthesis, particularly in the construction of amide bonds.[1][2] Its widespread application,

especially in peptide synthesis, stems from its remarkable ability to enhance reaction efficiency

and, most critically, to suppress racemization at chiral centers.[1][2][3] This guide provides an

in-depth overview of the fundamental chemical properties, safety considerations, and practical

applications of HOBt hydrate for synthesis.

Physicochemical Properties
1-Hydroxybenzotriazole is commercially available as a hydrate, which typically contains around

11.7% water by weight.[3][4] The anhydrous form of HOBt is explosive and is therefore less

commonly used.[3][4][5] The hydrated form is a white crystalline solid and is considered more

stable for handling and storage.[1][5]
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Property Value Reference

CAS Number 123333-53-9 (hydrate) [1][6][7]

2592-95-2 (anhydrous) [7][8]

Molecular Formula C₆H₅N₃O · xH₂O [9]

Molecular Weight
135.12 g/mol (anhydrous

basis)
[7][8][9]

153.14 g/mol (monohydrate) [7][10]

Appearance
White to off-white crystalline

powder
[1][2][7]

Melting Point 155-158 °C (decomposes) [2][11]

Solubility
DMF: 100 mg/mL, clear;

Slightly soluble in water
[11]

Chemical Structure
The chemical structure of 1-Hydroxybenzotriazole consists of a benzene ring fused to a triazole

ring, with a hydroxyl group attached to one of the nitrogen atoms.

Caption: Chemical structure of 1-Hydroxybenzotriazole.

Mechanism of Action in Amide Bond Formation
HOBt hydrate is most commonly employed as an additive in carbodiimide-mediated coupling

reactions, for instance, with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[3][12] The

primary role of HOBt is to act as a nucleophilic catalyst that intercepts the highly reactive and

unstable O-acylisourea intermediate formed from the reaction of a carboxylic acid with EDC.[3]

This interception leads to the formation of a more stable HOBt-active ester. This active ester is

less susceptible to racemization and readily reacts with a nucleophilic amine to form the

desired amide bond, regenerating HOBt in the process.[3][12][13] This catalytic cycle

significantly improves the yield and stereochemical purity of the final product.[1][3]
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Caption: Mechanism of HOBt in EDC-mediated amide bond formation.

Experimental Protocol: General Procedure for
Amide Coupling
The following is a generalized protocol for a solution-phase amide coupling reaction using

HOBt hydrate and EDC. Researchers should optimize the specific conditions for their unique

substrates.

Materials:

Carboxylic acid (1.0 equivalent)

Amine (1.0 - 1.2 equivalents)
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1-Hydroxybenzotriazole hydrate (HOBt hydrate) (1.1 - 1.5 equivalents)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.1 - 1.5

equivalents)

A non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA)

(2.0 - 3.0 equivalents)

Anhydrous aprotic solvent (e.g., N,N-dimethylformamide (DMF) or dichloromethane (DCM))

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve the carboxylic acid (1.0 eq.), the amine (1.1 eq.), and HOBt hydrate (1.2 eq.) in the

chosen anhydrous solvent (e.g., DMF or DCM).

Cooling: Cool the reaction mixture to 0 °C in an ice bath with continuous stirring.

Addition of EDC: Add EDC·HCl (1.2 eq.) to the cooled solution portion-wise.

Addition of Base: Add the non-nucleophilic base (e.g., DIPEA, 2.5 eq.) dropwise to the

reaction mixture.

Reaction: Allow the reaction to slowly warm to room temperature and continue stirring for 1-

18 hours. The progress of the reaction should be monitored by an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS), until the starting material is consumed.[12]

Work-up: Once the reaction is complete, quench the reaction and perform an appropriate

aqueous work-up to remove the urea byproduct and excess reagents. This typically involves

diluting the reaction mixture with an organic solvent and washing sequentially with a weak

aqueous acid, a weak aqueous base, and brine.

Purification: The crude product is then purified, most commonly by flash column

chromatography on silica gel, to yield the pure amide.[12]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1351183?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Amide_Bond_Formation_using_EDC_and_HATU.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Amide_Bond_Formation_using_EDC_and_HATU.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While HOBt hydrate is more stable than its anhydrous counterpart, it is still a chemical that

requires careful handling. The anhydrous form is classified as an explosive.[3][5]
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Hazard Precaution Reference

Explosive Potential

The anhydrous form is

explosive. The hydrated form

is more stable but may explode

upon heating. Avoid shock,

friction, and heat.

[3][5][6][9]

Flammability

Highly flammable. Keep away

from heat, sparks, and open

flames.

[6][9]

Irritation

Causes eye irritation. May

cause skin and respiratory

tract irritation.

[6][9]

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves, safety goggles or a

face shield, and protective

clothing. In case of dust

formation, use respiratory

protection.

[5][6][14]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area. Keep

refrigerated (below 4°C/39°F).

Protect from light.

[5][6][14]

Spills

For small spills, carefully

sweep up or vacuum the

material to minimize dust

generation and place it in a

suitable container for disposal.

For larger spills, specialized

containment and cleanup

procedures may be necessary.

[5][6]

Disposal Dispose of HOBt and any

contaminated materials in

accordance with local,

[5]
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regional, and national

environmental regulations.

Applications in Synthesis
The primary application of HOBt hydrate is as an additive in peptide synthesis, both in solution-

phase and solid-phase methodologies.[1][3] Its ability to suppress racemization is particularly

valuable when coupling chiral amino acids.[1][3] Beyond peptide synthesis, HOBt hydrate is a

versatile reagent for general amide synthesis from carboxylic acids, especially when the

formation of acyl halides is not feasible.[1] It has also been used in the synthesis of other

organic molecules, such as oxadiazoles.[2]

Conclusion
1-Hydroxybenzotriazole hydrate is an indispensable tool for chemists engaged in the

synthesis of peptides and other amide-containing molecules. Its efficacy in promoting efficient

coupling while preserving stereochemical integrity has solidified its place in the synthetic

chemist's toolbox. A thorough understanding of its properties, mechanism, and safe handling

procedures is paramount for its successful and safe utilization in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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